Cas no 1805005-99-5 (3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1805005-99-5
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4849873
• Update Time: 2025-10-29

3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c9-3-4-1-2-5(7(10)14)13-6(4)8(11)12/h1-2,8H,3H2
• InChI Key： JHVLNBAZNQKQOP-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(=O)Cl)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-carbonyl chloride

3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805005-99-5)

The compound 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805005-99-5) is a highly specialized organic molecule with significant applications in the field of organic synthesis and pharmaceutical chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromomethyl and difluoromethyl groups, as well as a carbonyl chloride functional group. The combination of these substituents makes it a versatile building block for constructing complex molecular architectures.

Recent advancements in synthetic chemistry have highlighted the importance of such multifunctional compounds in the development of novel drugs and materials. For instance, the bromomethyl group in 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-carbonyl chloride serves as an excellent leaving group, enabling various substitution reactions. Meanwhile, the difluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for applications in catalysis and electronic materials.

The carbonyl chloride group in this compound is particularly valuable for forming amides or esters through nucleophilic acyl substitution reactions. This functionality has been exploited in the synthesis of bioactive molecules, where precise control over the substitution patterns is critical. Recent studies have demonstrated that 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-carbonyl chloride can be used as a key intermediate in the construction of heterocyclic compounds with potential pharmacological activities.

In terms of synthesis, this compound can be prepared via a variety of methods, including Friedel-Crafts acylation and subsequent substitution reactions. The use of modern catalytic systems has significantly improved the efficiency and selectivity of these processes, making 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-carbonyl chloride more accessible to researchers and industrial chemists alike.

The application of 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-carbonyl chloride extends beyond traditional organic synthesis. Its unique electronic properties make it a promising candidate for use in polymer chemistry, where it can serve as a monomer for constructing functional polymers with tailored properties. Additionally, its reactivity towards nucleophiles makes it an attractive reagent for click chemistry applications.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805005-99-5) is a versatile and valuable compound with wide-ranging applications in modern chemistry. Its structure, reactivity, and compatibility with advanced synthetic techniques make it an essential tool for researchers aiming to develop innovative materials and pharmaceuticals.